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Compound of Interest

Compound Name: MAZ51

Cat. No.: B1245357 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for the preparation and intraperitoneal

(i.p.) administration of MAZ51 in mice for preclinical research. MAZ51 is a potent and selective

inhibitor of Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3) tyrosine kinase, a key

regulator of lymphangiogenesis.[1][2] It has been demonstrated to inhibit tumor growth and

metastasis in various cancer models.[3][4]
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Property Value Source

CAS Number 163655-37-6 [1][5][6]

Molecular Formula C₂₁H₁₈N₂O [5][7]

Molecular Weight 314.38 g/mol [2]

Appearance Orange to red solid [7]

Purity ≥95% (HPLC) [5]

Solubility

- DMSO: 8.33 - 63 mg/mL

(may require warming and

sonication) - Insoluble in water

and ethanol

[1][2][7]

Storage

Store solid at -20°C for up to 4

years. Stock solutions in

DMSO can be stored at -20°C

for up to 6 months. It is

recommended to prepare fresh

solutions for use.

[5][8]

In Vivo Administration Data for MAZ51
Parameter Details References

Animal Model Mice (e.g., BALB/c, C57BL/6j) [4][9][10]

Route of Administration Intraperitoneal (i.p.) injection [1][4][7][9]

Dosage Range 8 - 10 mg/kg body weight [1][7][9]

Dosing Frequency Daily or every other day [7][11]

Reported Vehicle Solutions

- 8.5% DMSO, 0.5%

carboxymethylcellulose

sodium, 0.4% polysorbate 80

in saline - DMSO, PEG300,

Tween80, and ddH₂O - DMSO

and corn oil

[2][9][11]
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Experimental Protocols
Preparation of MAZ51 for Intraperitoneal Injection
This protocol describes the preparation of a MAZ51 solution for i.p. injection in mice at a

dosage of 10 mg/kg. Adjustments can be made based on the specific requirements of the

study.

Materials:

MAZ51 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Carboxymethylcellulose sodium (CMC), low viscosity

Polysorbate 80 (Tween 80)

Sterile saline (0.9% NaCl)

Sterile microcentrifuge tubes

Sterile syringes and needles (25-27 gauge)[12]

Vortex mixer

Sonicator (optional)

Warming block or water bath

Procedure:

Calculate the required amount of MAZ51:

For a 25 g mouse, the dose is 0.25 mg (10 mg/kg).

For a cohort of 10 mice, you will need at least 2.5 mg, plus extra for pipetting loss. It is

advisable to prepare a slightly larger volume.
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Prepare the vehicle solution (Example based on a published study[9]):

To prepare 1 mL of vehicle, combine:

85 µL DMSO

5 mg CMC

4 µL Polysorbate 80

Bring the final volume to 1 mL with sterile saline.

Mix thoroughly using a vortex mixer until the CMC is fully dissolved. Gentle warming may

be required.

Dissolve MAZ51:

Weigh the required amount of MAZ51 and place it in a sterile microcentrifuge tube.

Add the appropriate volume of the prepared vehicle to achieve the desired final

concentration (e.g., to inject 150 µL per 25g mouse at 10 mg/kg, the concentration should

be approximately 1.67 mg/mL).

Vortex the solution vigorously.

If MAZ51 does not fully dissolve, sonicate the tube for 5-10 minutes or warm it to 37°C.[1]

[7] Note: MAZ51 is unstable in solution; it is highly recommended to prepare it fresh before

each use.[1][7]

Final Preparation:

Visually inspect the solution to ensure there are no precipitates.

Draw the solution into appropriately sized sterile syringes with 25-27 gauge needles.

Intraperitoneal Injection Procedure in Mice
Pre-Procedure:
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Ensure the procedure is approved by the Institutional Animal Care and Use Committee

(IACUC).

Handle mice gently to minimize stress.

Warm the MAZ51 solution to room temperature if it was refrigerated.

Procedure (Two-person technique is recommended)[12]:

Restraint:

The first person restrains the mouse by grasping the loose skin at the scruff of the neck.

The tail can be secured with the same hand or by the little finger of the hand holding the

scruff.

The mouse is tilted slightly with its head pointing downwards to allow the abdominal

organs to move away from the injection site.

Locate the Injection Site:

The injection should be administered in the lower right or left abdominal quadrant to avoid

the cecum, bladder, and other vital organs.[12]

Injection:

The second person will perform the injection.

Insert the needle (bevel up) at a 30-40 degree angle into the abdominal cavity.[12] The

depth of insertion will depend on the size of the mouse, typically about 0.5 cm.

Gently aspirate to ensure the needle has not entered a blood vessel or organ. If blood or

any fluid is aspirated, discard the syringe and prepare a new one.

Slowly inject the calculated volume of the MAZ51 solution. The maximum recommended

injection volume for a mouse is 10 ml/kg.[12]

Post-Procedure:
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Withdraw the needle smoothly.

Return the mouse to its cage and monitor for any signs of distress, such as lethargy,

abdominal swelling, or signs of pain.
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Caption: Experimental Workflow for MAZ51 Intraperitoneal Injection in Mice.
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Caption: MAZ51 Mechanism of Action via VEGFR-3 Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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